4-[(Tert-butylamino)methyl]benzoic acid

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-[(tert-butylamino)methyl]benzoic acid
• InChI: InChI=1S/C12H17NO2/c1-12(2,3)13-8-9-4-6-10(7-5-9)11(14)15/h4-7,13H,8H2,1-3H3,(H,14,15)
• InChI Key: YRBSHQPMNGEOIU-UHFFFAOYSA-N
• SMILES: CC(C)(C)NCC1=CC=C(C=C1)C(=O)O

Description

4-[(Tert-butylamino)methyl]benzoic acid is a chemical compound that has been extensively studied for its potential use in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 227.29 g/mol. This compound is commonly referred to as TBA, and it has been used in a variety of research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-[(Tert-butylamino)methyl]benzoic acid is not well understood, but it is believed to interact with the amino acid residues of proteins, causing changes in their conformation and function. This interaction may also affect the pH of the surrounding environment, leading to changes in enzyme activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(Tert-butylamino)methyl]benzoic acid are still being studied, but it has been shown to have an impact on enzyme activity and protein function. It may also have potential as a therapeutic agent for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(Tert-butylamino)methyl]benzoic acid in lab experiments is its unique properties, which make it useful for a variety of research applications. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 4-[(Tert-butylamino)methyl]benzoic acid, including investigating its potential as a therapeutic agent for the treatment of diseases such as cancer and Alzheimer's disease. It may also be useful in the development of new drug delivery systems and in the study of enzyme activity and protein function. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 4-[(Tert-butylamino)methyl]benzoic acid can be achieved through several methods, including the reaction of benzoic acid with tert-butylamine. This reaction is typically carried out in the presence of a catalyst, such as hydrochloric acid or sulfuric acid. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

4-[(Tert-butylamino)methyl]benzoic acid has been used in a variety of scientific research applications, including as a pH indicator and as a fluorescent probe for the detection of proteins. It has also been used in studies investigating the effects of pH on enzyme activity and in the development of new drug delivery systems.